Cas no 1214327-44-2 (2-Bromo-5-(trifluoromethyl)mandelic acid)

• Product Name: 2-Bromo-5-(trifluoromethyl)mandelic acid
• CAS No: 1214327-44-2
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• CID: 4980151
• Update Time: 2025-07-02

2-Bromo-5-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(trifluoromethyl)mandelic acid
• 2-Bromo-5-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H6BrF3O3/c10-6-2-1-4(9(11,12)13)3-5(6)7(14)8(15)16/h1-3,7,14H,(H,15,16)
• InChI Key： PADXAIUBOAXZPD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Additional information on 2-Bromo-5-(trifluoromethyl)mandelic acid

Recent Advances in the Application of 2-Bromo-5-(trifluoromethyl)mandelic Acid (CAS: 1214327-44-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-(trifluoromethyl)mandelic acid (CAS: 1214327-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.

Recent studies have demonstrated that 2-Bromo-5-(trifluoromethyl)mandelic acid serves as a versatile intermediate in the synthesis of biologically active molecules. Its trifluoromethyl group enhances the lipophilicity and metabolic stability of derived compounds, making it particularly valuable in the design of small-molecule inhibitors and enzyme modulators. For instance, researchers have successfully utilized this compound in the development of novel kinase inhibitors, which show promising activity against various cancer cell lines.

In addition to its role in drug synthesis, 2-Bromo-5-(trifluoromethyl)mandelic acid has been investigated for its direct biological effects. A study published in the Journal of Medicinal Chemistry revealed that this compound exhibits moderate inhibitory activity against certain inflammatory enzymes, suggesting its potential as a lead compound for anti-inflammatory drug development. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

The synthesis and characterization of 2-Bromo-5-(trifluoromethyl)mandelic acid have also been refined in recent years. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. These improvements in synthetic methodologies have facilitated the production of high-quality batches, enabling more reliable and reproducible biological testing.

Looking ahead, the potential applications of 2-Bromo-5-(trifluoromethyl)mandelic acid extend beyond traditional small-molecule therapeutics. Emerging research explores its use in targeted drug delivery systems and as a building block for the development of novel biomaterials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Bromo-5-(trifluoromethyl)mandelic acid (CAS: 1214327-44-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Continued investigation into its synthesis, biological activities, and therapeutic potential will likely yield significant contributions to the field, paving the way for innovative drug discovery and development.